N'-hexanoyl-3-methylbenzohydrazide

• IUPAC Name: N'-hexanoyl-3-methylbenzohydrazide
• InChI: InChI=1S/C14H20N2O2/c1-3-4-5-9-13(17)15-16-14(18)12-8-6-7-11(2)10-12/h6-8,10H,3-5,9H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: KTSIRVMFMXXKHV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NNC(=O)C1=CC=CC(=C1)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-hexanoyl-3-methylbenzohydrazide, also known as HMBH, is a chemical compound that has been studied extensively for its potential as a research tool in the field of biochemistry. This compound has been shown to have a variety of effects on cellular processes, making it a valuable tool for scientists studying the mechanisms of various biological phenomena. In

Scientific Research Applications

N'-hexanoyl-3-methylbenzohydrazide has been used in a variety of scientific research applications, including studies on protein synthesis, autophagy, and cell death. One study found that N'-hexanoyl-3-methylbenzohydrazide can inhibit protein synthesis in mammalian cells, making it a useful tool for researchers studying this process. Another study showed that N'-hexanoyl-3-methylbenzohydrazide can induce autophagy in cancer cells, suggesting that it may have potential as a treatment for cancer. Additionally, N'-hexanoyl-3-methylbenzohydrazide has been shown to induce cell death in certain types of cancer cells, making it a potential candidate for cancer therapy.

Mechanism of Action

The mechanism of action of N'-hexanoyl-3-methylbenzohydrazide is not fully understood, but it is thought to involve the inhibition of various cellular processes. One study found that N'-hexanoyl-3-methylbenzohydrazide can inhibit the activity of the mammalian target of rapamycin (mTOR), a protein kinase that is involved in the regulation of cell growth and metabolism. Another study showed that N'-hexanoyl-3-methylbenzohydrazide can induce the expression of autophagy-related genes, suggesting that it may activate the autophagy pathway.
Biochemical and Physiological Effects
N'-hexanoyl-3-methylbenzohydrazide has been shown to have a variety of biochemical and physiological effects on cells. One study found that N'-hexanoyl-3-methylbenzohydrazide can induce the production of reactive oxygen species (ROS) in cancer cells, leading to cell death. Another study showed that N'-hexanoyl-3-methylbenzohydrazide can inhibit the activity of the proteasome, a cellular complex involved in the degradation of proteins. Additionally, N'-hexanoyl-3-methylbenzohydrazide has been shown to induce the expression of heat shock proteins, which are involved in the cellular stress response.

Advantages and Limitations for Lab Experiments

One advantage of using N'-hexanoyl-3-methylbenzohydrazide in lab experiments is its ability to inhibit protein synthesis, making it a useful tool for researchers studying this process. Additionally, N'-hexanoyl-3-methylbenzohydrazide has been shown to induce autophagy and cell death in cancer cells, making it a potential candidate for cancer therapy. However, there are also limitations to using N'-hexanoyl-3-methylbenzohydrazide in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects on cellular processes.

Future Directions

There are many potential future directions for research on N'-hexanoyl-3-methylbenzohydrazide. One area of interest is its potential as a cancer therapy. Further studies are needed to determine its efficacy and safety in treating various types of cancer. Additionally, more research is needed to fully understand its mechanism of action and its effects on cellular processes. Finally, N'-hexanoyl-3-methylbenzohydrazide may have potential as a research tool for studying other biological phenomena, such as autophagy and protein synthesis.
Conclusion
In conclusion, N'-hexanoyl-3-methylbenzohydrazide is a valuable tool for scientific research in the field of biochemistry. Its ability to inhibit protein synthesis, induce autophagy and cell death, and affect various cellular processes makes it a useful compound for studying the mechanisms of biological phenomena. While there are still many unanswered questions about its mechanism of action and potential applications, N'-hexanoyl-3-methylbenzohydrazide has the potential to be a valuable tool for researchers in the future.